Cas no 1909308-79-7 (3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride)

• Product Name: 3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride
• CAS No: 1909308-79-7
• MF: C₁₀H₁₄Cl₂N₂
• MW: 233.137560367584
• MDL: MFCD29763040
• CID: 4628554
• PubChem ID: 121553732
• Update Time: 2025-10-30

3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,2,5,6-tetrahydropyridin-3-yl)pyridine dihydrochloride
• 1,2,5,6-tetrahydro-3,3'-bipyridine dihydrochloride
• Z2685286037
• 3-(1,2,3,6-tetrahydropyridin-5-yl)pyridine;dihydrochloride
• 3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride

• MDL： MFCD29763040
• Inchi： 1S/C10H12N2.2ClH/c1-3-9(7-11-5-1)10-4-2-6-12-8-10;;/h1,3-5,7,12H,2,6,8H2;2*1H
• InChI Key： PQWREERVQDWJCY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CC(C2C=NC=CC=2)=CCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Topological Polar Surface Area: 24.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines

Additional information on 3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride

Introduction to 3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride (CAS No. 1909308-79-7)

3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1909308-79-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural features. The molecular structure of 3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride incorporates a fused ring system consisting of a pyridine ring linked to a tetrahydropyridine moiety, which contributes to its unique chemical and pharmacological properties.

The synthesis and characterization of 3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride have been subjects of extensive research in academic and industrial laboratories. The compound’s dihydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. The tetrahydropyridine ring is particularly noteworthy as it is often found in biologically active molecules, including several FDA-approved drugs that exhibit therapeutic effects in neurological and cardiovascular diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic profiles of 3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride. Molecular docking studies have suggested that this compound may interact with specific enzymes and receptors involved in metabolic pathways relevant to inflammation and pain modulation. These interactions are being further investigated in vitro to validate their potential as leads for novel drug development.

The compound’s structural motif has also been explored for its role in modulating neurotransmitter systems. Preliminary findings indicate that derivatives of 1,2,5,6-Tetrahydropyridine may influence the activity of monoamine oxidase enzymes (MAO-A and MAO-B), which are critical in the degradation of neurotransmitters such as serotonin and dopamine. This observation aligns with the growing interest in developing selective MAO inhibitors for treating conditions like depression and neurodegenerative disorders.

In addition to its pharmacological implications, 3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride has been studied for its potential role in chemical biology research. Its ability to serve as a scaffold for designing novel compounds has been demonstrated through combinatorial chemistry approaches. By modifying the substituents on the tetrahydropyridine ring or introducing additional functional groups on the pyridine moiety, researchers can generate libraries of analogs with tailored biological activities.

The synthesis of 3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as halogenation and amination. Advances in green chemistry principles have also led to the development of more sustainable synthetic methodologies that minimize waste and hazardous byproducts.

The analytical characterization of this compound relies on a combination of spectroscopic techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of 3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride, ensuring that it meets the stringent requirements for pharmaceutical applications. High-performance liquid chromatography (HPLC) is often employed for purity assessment and impurity profiling.

Current research efforts are focused on evaluating the therapeutic potential of 3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride in preclinical models. In vivo studies have begun to explore its effects on pain signaling pathways and its interaction with central nervous system receptors. The compound’s ability to cross the blood-brain barrier has been a key consideration in these studies due to its potential application in central nervous system disorders.

The future directions for research on 3-(1,2,5,6-Tetrahydropyridin-3-yl)pyridine dihydrochloride include exploring its mechanism of action at a molecular level and identifying any off-target effects that may arise from its interactions with biological systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these investigations by leveraging cutting-edge technologies such as CRISPR-based gene editing tools for assessing genetic predispositions to drug responses.

Overall,3-(1 2 5 6 Tetrahydropy ridin 3 yl ) py rid ine di hydroch lor ide represents a promising area of study within medicinal chemistry with potential implications for treating multiple therapeutic indications. Its unique structural features combined with emerging data on its biological activity make it an attractive candidate for further development into novel therapeutic agents.